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Compound of Interest

Compound Name: (2-Methylphenoxy)acetic acid

CAS No.: 67649-70-1

Cat. No.: B7696709

Get Quote

Part 1: Executive Summary & Molecular Identity[1]
(2-Methylphenoxy)acetic acid (MPA) represents a privileged scaffold in both agrochemistry

and medicinal chemistry.[1] While historically significant as the parent structure of the phenoxy

herbicide class (most notably MCPA), its utility extends into drug discovery as a core

pharmacophore for peroxisome proliferator-activated receptor (PPAR) agonists.[1]

This guide dissects the molecule from a structural perspective, emphasizing the steric influence

of the ortho-methyl group on conformation, the thermodynamics of its crystal lattice, and its

scalable synthesis via Williamson etherification.[1]

Physicochemical Profile[2][3][4][5][6]
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Property Value Context

IUPAC Name
2-(2-methylphenoxy)acetic

acid
Systematic nomenclature

Formula C₉H₁₀O₃ MW: 166.17 g/mol

Melting Point 155–157 °C
Indicates strong intermolecular

H-bonding

pKa 3.23 (25°C)
Acidity comparable to

substituted acetic acids

LogP ~2.1 (Predicted)
Moderate lipophilicity;

membrane permeable

Density 1.179 g/cm³ Solid state packing efficiency

Part 2: Structural Analysis & Electronic
Properties[1]
The Ortho-Effect and Conformation
The defining structural feature of MPA is the steric clash between the ortho-methyl group and

the ether oxygen lone pairs.[1] Unlike unsubstituted phenoxyacetic acid, the methyl group at

the C2 position restricts free rotation around the phenyl-oxygen bond.[1]

Torsional Strain: The methyl group forces the oxyacetic acid tail to twist out of coplanarity

with the benzene ring.[1] This "twisted" conformation is critical for its biological activity, as it

mimics the spatial arrangement of the indole ring in the natural plant hormone Indole-3-

acetic acid (IAA).[1]

Electronic Induction: The methyl group is weakly electron-donating (+I effect), slightly

increasing the electron density on the aromatic ring compared to the unsubstituted analog,

potentially influencing metabolic oxidation rates at the para-position.

Crystal Engineering: The Carboxylic Dimer
In the solid state, MPA crystallizes in the monoclinic system (
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).[1] The dominant packing motif is the formation of centrosymmetric dimers via the carboxylic
acid groups.[1]

R2,2(8) Motif: Two molecules link head-to-head through dual O-H[1]···O hydrogen bonds,

forming an eight-membered ring.[1] This is a robust supramolecular synthon, critical for

formulation stability.[1]

Lattice Stability: The high melting point (157°C) relative to its molecular weight is a direct

consequence of this dimerization energy (~60 kJ/mol).[1]

Structural Visualization (DOT)
The following diagram illustrates the connectivity and the critical torsion angle induced by the

steric bulk.[1]
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Caption: Topology of MPA highlighting the ortho-methyl steric block that induces non-planar

conformation.

Part 3: Synthetic Pathways & Process Chemistry[1]
The industrial standard for MPA production is the Williamson Ether Synthesis.[1] While

conceptually simple, process optimization requires strict control over stoichiometry and pH to

minimize impurities like O-alkylation vs. C-alkylation byproducts (though C-alkylation is rare

with chloroacetate).[1]

Reaction Mechanism
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The reaction proceeds via an S_N2 mechanism where the phenoxide anion (generated in situ)

attacks the

-carbon of the chloroacetate.[1]

Deprotonation:o-Cresol is treated with NaOH to form sodium o-cresolate.[1]

Nucleophilic Attack: The phenoxide oxygen attacks sodium chloroacetate, displacing the

chloride ion.[1]

Acidification: The resulting salt is acidified with HCl to precipitate the free acid product.[1]

Optimized Laboratory Protocol
Note: This protocol assumes standard safety measures (fume hood, PPE) are in place.

Chloroacetic acid is highly corrosive.

Reagents:

o-Cresol (1.0 eq)[1]

Chloroacetic acid (1.1 eq)

Sodium Hydroxide (2.2 eq) - Excess required to neutralize the acid and deprotonate phenol.

Water (Solvent)

Step-by-Step Workflow:

Solubilization: Dissolve 4.0 g NaOH in 15 mL water in a round-bottom flask.

Phenoxide Formation: Add 2.0 g o-cresol. The solution will heat slightly (exothermic).[1] Stir

until homogeneous.

Addition: Add a 50% aq. solution of chloroacetic acid dropwise over 15 minutes at reflux

temperature (approx. 100°C).

Critical Control Point: Slow addition prevents the exothermic runaway and ensures the

concentration of the electrophile remains low relative to the nucleophile.[1]
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Reflux: Maintain reflux for 30 minutes to drive the S_N2 reaction to completion.

Quench & Precipitation: Cool to room temperature. Acidify with conc. HCl to pH ~1.

Observation: The product will precipitate as a white solid because the non-ionized acid is

insoluble in water (pKa principle).[1]

Purification: Filter the solid and recrystallize from hot water.
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Caption: Process flow for the Williamson ether synthesis of MPA showing the critical solubility

switch.
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Part 4: Pharmacophore & Reactivity Profile[1]
The "Fibrate" Connection (Medicinal Chemistry)
MPA serves as a simplified model for the fibrates, a class of lipid-lowering drugs (e.g.,

Clofibrate, Fenofibrate).[1] The phenoxyacetic acid moiety acts as a bioisostere for fatty acids.

[1]

Mechanism: The carboxylic acid head group forms an ionic bond with a specific tyrosine

residue in the ligand-binding domain of PPAR

(Peroxisome Proliferator-Activated Receptor alpha).[1]

Lipophilic Tail: The tolyl group (methyl-phenyl) occupies the hydrophobic pocket, stabilizing

the receptor in its active conformation.[1]

Auxin Activity (Agrochemistry)
Structurally, MPA mimics Indole-3-acetic acid (IAA).[1] The distance between the aromatic ring

centroid and the carboxylate oxygen (~5.5 Å) is critical for binding to the TIR1 ubiquitin ligase

complex, triggering the degradation of Aux/IAA repressor proteins and stimulating uncontrolled

growth in broadleaf plants.
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Caption: SAR map showing how the MPA core is modified to create high-value drugs and

agrochemicals.[1]
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Part 5: Analytical Characterization Protocols
To validate the synthesis of MPA, the following spectral signatures must be confirmed.

NMR Interpretation (¹H NMR, 300 MHz, CDCl₃)
Shift (

ppm)
Multiplicity Integration Assignment

Structural
Insight

2.31 Singlet 3H Ar-CH₃

Methyl group

(shielded by ring

current)

4.72 Singlet 2H -O-CH₂-CO

Methylene

spacer

(deshielded by

oxygen)

6.70 - 7.20 Multiplet 4H Ar-H

Aromatic protons

(characteristic

pattern)

10.50+ Broad Singlet 1H -COOH
Carboxylic acid

(exchangeable)

Infrared Spectroscopy (FT-IR)
3300–2500 cm⁻¹ (Broad): O-H stretch of the carboxylic acid dimer.[1] The broadness

confirms the strong hydrogen bonding network described in Section 2.2.[1]

1730–1705 cm⁻¹ (Strong): C=O stretching vibration.[1]

1230 cm⁻¹: C-O-C asymmetric stretch (aryl alkyl ether).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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